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Compound of Interest

Compound Name: Plutonium hexafluoride

Cat. No.: B084494

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Plutonium hexafluoride (PuF6) is an extremely hazardous, radioactive, and
corrosive material. The following notes and protocols are intended for informational purposes
only and are not a substitute for rigorous, site-specific training, safety analysis, and adherence
to all applicable federal, state, and local regulations governing the handling of radioactive and
hazardous materials. All operations involving PuF6 must be conducted in facilities specifically
designed for handling such materials and by personnel with extensive training and experience.

Introduction and Hazard Summary

Plutonium hexafluoride (PuF6) is the highest fluoride of plutonium and exists as a red-brown,
volatile, crystalline solid at standard conditions.[1] It is notable for its use in the laser
enrichment of plutonium, specifically for the isolation of the fissile isotope 239Pu.[1] Its extreme
reactivity, radioactivity, and toxicity necessitate meticulous handling and storage protocols.

Key Hazards:

» Radiological Hazard: Plutonium is a potent alpha emitter. Internal exposure, primarily
through inhalation, can lead to severe health effects, including an increased risk of cancer in
the lungs, liver, and bones.[2]

o Chemical Toxicity: PuF6 is highly toxic and corrosive.[1] Upon contact with moisture, it reacts
vigorously to form plutonium(VI1) oxyfluoride (PuO2F2) and highly corrosive hydrofluoric acid
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(HF).[1]

o High Reactivity: It is a powerful fluorinating agent and is highly reactive. It is stable in dry air
but reacts violently with water.[1]

» Autoradiolysis: PuF6 undergoes self-decomposition due to alpha radiation, breaking down
into Plutonium Tetrafluoride (PuF4) and fluorine (F2) gas.[1] In the solid phase, this
decomposition occurs at a rate of approximately 1.5% per day.[1]

Quantitative Data Summary

The physical and chemical properties of PuF6 are critical for its safe handling and storage.

ble 1: Physical ies of Plutoni uorid

Property Value Source
Chemical Formula PuF6 [1]
Appearance Red-brown, opaque crystals [1]
Density (solid) 5.08 g/cm?3 [1]
Melting Point 52 °C (325 K) [1]
Boiling Point 62 °C (335 K) [1]
Triple Point 51.58 °C at 710 hPa (530 Torr)  [1]
Heat of Vaporization 7.4 kcal/mol [1]
Autoradiolysis Rate (Solid) ~1.5% per day [1]

Table 2: Material Compatibility for Gaseous PuF6
Service

Note: Data is primarily based on compatibility with Uranium Hexafluoride (UF6) and other
corrosive fluorinating agents due to the limited public data on PuF6. All materials should be
thoroughly tested under operational conditions.
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Material Class Recommended Conditional Use Not Recommended

Nickel and high-nickel
Carbon steel (unless

alloys (e.g., Monel), Aluminum alloys (at )
Metals ] nickel-plated), Copper,
Stainless Steels (e.g., low temperatures)[4] -
inc
304, 316)[3][4]
) Fluorinated polymers Most other plastics
Plastics
(e.g., PTFE/Teflon)[3] and elastomers
Must be scrupulously
dried and outgassed Standard soda-lime
Glassware Quartz, Pyrex )
to prevent reaction glass
with trace moisture.[1]
Nickel fluoride, Ferric - )
_ Silica gel, Alumina
Adsorbents fluoride (for

o (reacts)
purification)[5]

Facility and Equipment Requirements

» Gloveboxes: All handling of PuF6 must be performed within a high-integrity glovebox.[2]

o The glovebox must maintain a controlled, inert atmosphere (e.g., Argon or Nitrogen) with
oxygen and moisture levels kept below 1 ppm.

o It should be operated under negative pressure relative to the laboratory to ensure any
leaks are contained.

o The glovebox structure and windows should be made of materials resistant to HF.

o Ventilation: The laboratory must have a dedicated, single-pass ventilation system with HEPA
filtration for exhaust air.

e Monitoring: Continuous air monitors (CAMs) for alpha radiation must be in place. HF
detectors should also be utilized.

e Vacuum Systems: Vacuum pumps connected to the PuF6 handling system must be
protected by cold traps (liquid nitrogen) and chemical traps to prevent contamination and
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corrosion. Pumps should vent to the filtered exhaust system.

Experimental Protocols

The following is a generalized protocol for the transfer of gaseous PuF6 from a storage cylinder

to an experimental apparatus within a glovebox.

System Preparation and Leak Testing

Material Inspection: Visually inspect all components of the manifold and experimental
apparatus for signs of corrosion or damage. Ensure all fittings and valves are of the correct
material (e.g., stainless steel, nickel alloy).

Assembly: Assemble the vacuum-tight manifold and apparatus within the glovebox. Use
appropriate metal gasket fittings (e.g., VCR, Conflat).

Leak Check (External): Evacuate the system and use a helium leak detector to confirm the
integrity of all connections. The leak rate should be below 1x10~° mbar-L/s.

Bake-Out and Passivation:
o Heat the entire system under vacuum to remove adsorbed water from internal surfaces.

o Introduce a passivating agent, such as a low concentration of F2 or CIF3 gas, to form a
protective metal fluoride layer on the interior surfaces. This step is critical to prevent
reaction with PuF6.

o Evacuate the system thoroughly to remove all traces of the passivating agent.

Gaseous PuF6 Transfer Protocol

Secure Cylinder: Securely mount the PuF6 source cylinder to the manifold.

Cooling: Place a dewar of liquid nitrogen around the experimental vessel or a U-trap in the
system to create a cold spot for condensation.

Evacuate Manifold: Evacuate the manifold connecting the cylinder to the experimental
vessel.
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Open Cylinder Valve: Slowly and carefully open the valve on the PuF6 cylinder. The PuF6
will sublime and transfer through the manifold.

Monitor Pressure: Monitor the pressure in the system using a capacitance manometer rated
for corrosive service. The pressure should remain low as the gas condenses in the cold trap.

Close Cylinder Valve: Once the desired amount of PuF6 has been transferred (determined
by pressure-volume-temperature calculations or by weight), close the cylinder valve.

Isolate and Warm: Isolate the experimental vessel from the manifold. Remove the liquid
nitrogen dewar and allow the vessel to slowly warm to the desired experimental temperature,
allowing the solid PuF6 to sublime into the gas phase.

Storage and Handling Protocols
Storage

Short-Term: Gaseous PuF6 can be stored at low pressures (50-100 torr) to minimize
autoradiolysis.[1]

Long-Term: For longer-term storage, PuF6 should be condensed into a suitable, passivated,
and leak-tight metal or quartz/Pyrex vessel.[1] The vessel must be stored in a designated
radioactive materials area that is dry and well-ventilated.

Container Integrity: All storage containers must be periodically inspected for any signs of
corrosion or pressure buildup.

Waste Handling

All contaminated materials (gloves, wipes, glassware) must be treated as radioactive waste.

Excess PuF6 gas must be trapped and converted to a more stable form (e.g., PuF4 or
PuO2) before disposal. This can be achieved by reaction with a suitable reducing agent.

Emergency Procedures

Glovebox Breach:
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o Immediately stop work and press the emergency stop button for the glovebox ventilation, if
applicable.

o Evacuate the immediate area and notify the facility's Radiation Safety Officer and
emergency response team.

o Fire:

o In the event of a fire involving plutonium, do not use water or carbon dioxide extinguishers.
Use only approved extinguishing agents for reactive metals, such as powdered graphite or
Met-L-X.

o Activate the facility fire alarm and evacuate.[6]
o Personnel Contamination:

o If a skin contamination is suspected, flush the affected area with copious amounts of cool
water and notify the Radiation Safety Officer immediately.

o For suspected inhalation, evacuate the area immediately and seek medical attention.

Visualizations
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Workflow for Gaseous PuF6 Handling
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Caption: Logical workflow for handling gaseous PuF6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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